molecular formula C9H9ClN2 B8633986 3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazole CAS No. 62502-60-7

3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazole

Cat. No.: B8633986
CAS No.: 62502-60-7
M. Wt: 180.63 g/mol
InChI Key: MNNBRTOCZDFZQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

62502-60-7

Molecular Formula

C9H9ClN2

Molecular Weight

180.63 g/mol

IUPAC Name

3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole

InChI

InChI=1S/C9H9ClN2/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-4,11H,5-6H2

InChI Key

MNNBRTOCZDFZQP-UHFFFAOYSA-N

Canonical SMILES

C1CNN=C1C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under N2 atmosphere, 1-(4-chloro-phenyl)-3-dimethylamino-propan-1-one hydrochloride (37.2 g) was dissolved in warm MeOH (75 mL), and slowly added to a solution of hydrazine hydrate (23 mL) and 50% aqueous NaOH (12 mL) in MeOH (30 mL) stirred at 50° C. The mixture was refluxed for 2 hours, and evaporated under reduced pressure. Water was added to the residue, followed by extraction with DCM. The organic phase was washed twice with water, dried and evaporated under reduced pressure, to give 25.0 g of a yellow solid, m.p. 90-100° C.
Quantity
37.2 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
23 mL
Type
reactant
Reaction Step Two
Name
Quantity
12 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

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